Cas no 66621-82-7 (2-(4-chloropyrimidin-2-yl)acetic acid)

• Product Name: 2-(4-chloropyrimidin-2-yl)acetic acid
• CAS No: 66621-82-7
• MF: C₆H₅ClN₂O₂
• MW: 172.5691
• CID: 5065594
• Update Time: 2026-03-01

2-(4-chloropyrimidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineacetic acid, 4-chloro-
• 2-(4-Chloropyrimidin-2-yl)acetic acid
• 2-(4-chloropyrimidin-2-yl)acetic acid

• Inchi： 1S/C6H5ClN2O2/c7-4-1-2-8-5(9-4)3-6(10)11/h1-2H,3H2,(H,10,11)
• InChI Key： RICRBVVKHRPHTL-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])N=C(C([H])([H])C(=O)O[H])N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 0.7
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines